Cas no 916899-85-9 (tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate
• CAS No: 916899-85-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 2137295
• PubChem ID: 84706985
• Update Time: 2025-07-19

tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate
• CID 84706985
• 1-Azetidinecarboxylic acid, 3-(3-hydroxyphenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-8-11(9-15)10-5-4-6-12(16)7-10/h4-7,11,16H,8-9H2,1-3H3
• InChI Key： ZHXLOIFOIBKPHM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2C=CC=C(C=2)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 375.9±42.0 °C(Predicted)
• pka: 9.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(3-Hydroxyphenyl)azetidine-1-carboxylate (CAS: 916899-85-9)

The compound tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate (CAS: 916899-85-9) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This azetidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological potential, and investigating its role in the development of novel therapeutic agents.

One of the most notable advancements in the synthesis of tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate involves the use of palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient and scalable method for its preparation, achieving high yields (up to 85%) and excellent purity. The researchers emphasized the importance of this compound as a building block for the synthesis of sigma-1 receptor ligands, which have shown promise in treating neuropathic pain and neurodegenerative diseases.

In terms of pharmacological applications, recent research has highlighted the compound's potential as a precursor for the development of selective serotonin reuptake inhibitors (SSRIs) and dopamine D3 receptor antagonists. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful derivatization of tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate to produce novel compounds with improved blood-brain barrier permeability and enhanced binding affinity for target receptors. These findings open new avenues for the treatment of depression and Parkinson's disease.

Furthermore, the compound's unique structural features have made it a subject of interest in the field of positron emission tomography (PET) tracer development. Researchers have recently radiolabeled derivatives of tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate with fluorine-18 for use in imaging studies of neurotransmitter systems. This application could significantly advance our understanding of various neurological disorders and facilitate the development of personalized medicine approaches.

Looking ahead, the scientific community anticipates continued exploration of tert-butyl 3-(3-hydroxyphenyl)azetidine-1-carboxylate in drug discovery programs. Its modular structure allows for diverse chemical modifications, making it a valuable scaffold for the development of next-generation therapeutics. Current research efforts are particularly focused on optimizing its pharmacokinetic properties and reducing potential off-target effects, which could further enhance its clinical potential.